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Compound of Interest

Compound Name: 1-Naphthol-3,6-disulfonic acid

Cat. No.: B1583178

An In-depth Technical Guide to 1-Naphthol-3,6-
disulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of 1-Naphthol-3,6-disulfonic acid. This compound, also known as 4-
hydroxynaphthalene-2,7-disulfonic acid or RG acid, is a significant intermediate in the
synthesis of various organic molecules, particularly azo dyes. While its role as a
pharmaceutical intermediate is noted, its primary applications lie in the chemical and dye
manufacturing industries.

Chemical Structure and Identification

1-Naphthol-3,6-disulfonic acid is an organic compound featuring a naphthalene core
substituted with one hydroxyl (-OH) group and two sulfonic acid (-SOsH) groups.

IUPAC Name: 4-hydroxynaphthalene-2,7-disulfonic acid[1][2]
Synonyms: 1-Hydroxy-3,6-naphthalenedisulfonic acid, RG acid, Violet acid[3]

Molecular Formula: C10HsO7S2[1][2]
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The structure consists of a naphthalene bicyclic system. The hydroxyl group is located at
position 1, and the two sulfonic acid groups are at positions 3 and 6. The compound is often
supplied and used as its disodium salt.

Physicochemical and Quantitative Properties

1-Naphthol-3,6-disulfonic acid is typically a solid at room temperature and is soluble in water.
The presence of two sulfonic acid groups makes it a strong acid. The quantitative properties
are summarized in the table below.

Property Value Source(s)

Molecular Weight 304.3 g/mol (Acid) [1]

348.26 g/mol (Disodium Salt,

[4]
anhydrous)

Grey to brownish or white to
Appearance _ [4]
off-white powder

Melting Point > 300 °C [4]
Density 1.816 g/cm3 [4]
Solubility Soluble in water

Sulfonic acid groups: Strongly
acidic (pKa < 1, predicted).

Acidity (pKa) Hydroxyl group: Experimental [4115]
value not readily available in

cited literature.

CAS Number 578-85-8 (Acid) [1]

20349-39-7 (Disodium Salt) [4]

330581-20-9 (Disodium Salt
Hydrate)

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 1-Naphthol-3,6-disulfonic acid are
provided below.

Synthesis from 1-Amino-8-naphthol-3,6-disulfonic acid
(H-Acid)
A common method for preparing 1-Naphthol-3,6-disulfonic acid is through the reductive

deamination of 1-Amino-8-naphthol-3,6-disulfonic acid (H-Acid) via a diazonium salt
intermediate.

Overall Reaction: 1-Amino-8-naphthol-3,6-disulfonic acid — [Diazonium Salt Intermediate] - 1-
Naphthol-3,6-disulfonic acid

Methodology:

e Diazotization:

[¢]

Suspend 20g of 1-Amino-8-naphthol-3,6-disulfonic acid in approximately 95 mL of water.
o Adjust the pH to 7.0 by adding 10 N sodium hydroxide solution to dissolve the H-Acid.
o Add a stoichiometric amount of 4 N sodium nitrite solution to the mixture.

o In a separate beaker, prepare a solution of 25 mL of 10 N hydrochloric acid over 78 g of
ice to achieve a temperature of approximately -10 °C.

o Slowly add the H-Acid/sodium nitrite solution to the ice/acid mixture over 4 hours,
maintaining the temperature between 0-5 °C to form the diazonium salt suspension.

¢ Reductive Deamination (Example using Glucose):
o Filter the formed diazonium salt from the reaction mixture.
o Suspend the diazonium salt in 105 mL of water.

o Prepare a slurry of 8.33 g of glucose in 20 mL of water and add it to the diazonium salt
suspension.
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o Prepare 80 mL of 12.5% sodium hydroxide solution and heat it to 80 °C.

o Add the diazonium salt/glucose suspension to the hot sodium hydroxide solution over one
hour.

o Maintain the reaction at 80 °C for several hours (e.g., 3 hours) to ensure the complete
splitting of the diazo group.

 Purification and Isolation:
o Cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid.
o Add 2 to 5 times the reaction volume of ethanol to precipitate inorganic salts.
o Filter the mixture to remove the precipitated salts.
o Evaporate the ethanol-water filtrate to dryness to obtain the crude product.

o The product can be further purified by recrystallization if necessary. The yield is typically
around 69-70%.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

This representative HPLC method is based on protocols for analyzing naphthalenedisulfonic
acid isomers and can be adapted for the quantitative analysis of 1-Naphthol-3,6-disulfonic
acid.

Methodology:
o Standard Preparation:

o Accurately weigh a reference standard of 1-Naphthol-3,6-disulfonic acid and dissolve it
in the mobile phase to prepare a stock solution (e.g., 100 pg/mL).

o Perform serial dilutions of the stock solution to create a series of calibration standards
(e.0., 1,5, 10, 20, 40, 60 pg/mL).
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e Sample Preparation:

o Dissolve the sample to be analyzed in the mobile phase to an expected concentration
within the calibration range.

o Filter the sample solution through a 0.45 um syringe filter before injection to remove
particulate matter.

e Chromatographic Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).[3]

o Mobile Phase: 40% Methanol in water, containing 4.5 mmol/L tetrabutylammonium
bromide (TBAB) as an ion-pairing agent. Adjust pH if necessary with a suitable acid (e.g.,
HCI).[3]

o Flow Rate: 1.0 mL/min.[3]

o Injection Volume: 10 pL.[3]

o Detector: UV-Vis Detector.

o Detection Wavelength: 280 nm.[3]

o Column Temperature: Ambient or controlled at 30 °C.
e Analysis:

o Inject the series of standard solutions to generate a calibration curve by plotting peak area
against concentration.

o Inject the prepared sample solution.

o Quantify the amount of 1-Naphthol-3,6-disulfonic acid in the sample by comparing its
peak area to the calibration curve.

Visualizations
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The following diagrams illustrate the key experimental workflows described in this guide.
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Caption: Workflow for the synthesis of 1-Naphthol-3,6-disulfonic acid.
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Caption: Workflow for the quantitative analysis by HPLC.

Applications

1-Naphthol-3,6-disulfonic acid is a versatile chemical intermediate with several industrial
applications:

» Dye and Pigment Manufacturing: It is a crucial precursor in the synthesis of a wide range of
azo dyes used in the textile, leather, and paper industries.[4]

e Cosmetic Industry: Utilized in the formulation of certain hair dyes due to its coloring
properties.[4]

» Analytical Chemistry: Employed in various colorimetric assays and as a reagent for detecting
specific chemical species.[4]
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e Pharmaceutical Industry: It serves as an intermediate in the synthesis of certain
pharmaceutical compounds and active pharmaceutical ingredients (APIs).[4]

Safety and Handling
Based on GHS classifications, 1-Naphthol-3,6-disulfonic acid is considered an irritant.
e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

o Precautions: Standard laboratory personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this compound. Work should
be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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